Cas no 50906-58-6 (Rhodexin B)

Rhodexin B structure
Rhodexin B structure
Product Name:Rhodexin B
CAS No:50906-58-6
MF:C31H46O10
MW:578.690950870514
CID:1123988
PubChem ID:12314918
Update Time:2025-04-20

Rhodexin B Chemical and Physical Properties

Names and Identifiers

    • Rhodexin B
    • 50906-58-6
    • Inchi: 1S/C31H46O10/c1-15-25(34)26(35)27(36)28(39-15)41-19-7-9-29(3)18(12-19)5-6-21-20(29)8-10-30(4)24(17-11-23(33)38-14-17)22(40-16(2)32)13-31(21,30)37/h11,15,18-22,24-28,34-37H,5-10,12-14H2,1-4H3
    • InChI Key: LBPZKMZBSNQRII-UHFFFAOYSA-N
    • SMILES: CC1C(O)C(O)C(O)C(OC2CC3CCC4C5(C(C(C6COC(=O)C=6)C(OC(=O)C)C5)(C)CCC4C3(C)CC2)O)O1

Computed Properties

  • Exact Mass: 578.30909766g/mol
  • Monoisotopic Mass: 578.30909766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 5
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 14
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 152Ų

Experimental Properties

  • Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 262 ºC
  • Solubility: Almost insoluble (0.075 g/l) (25 º C),
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